Cas no 155661-18-0 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,10-[(3,3-dimethyloxiranyl)methyl]-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-,(-)- (9CI))

• Product name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,10-[(3,3-dimethyloxiranyl)methyl]-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-,(-)- (9CI)
• CAS No: 155661-18-0
• MF: C₂₅H₂₄O₆
• MW: 420.454467773438
• CID: 182891

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,10-[(3,3-dimethyloxiranyl)methyl]-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-,(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,10-[(3,3-dimethyloxiranyl)methyl]-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-,(-)- (9CI)
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,10-[(3,3-dimethyloxiranyl)methyl]-5-hydroxy-7-(4-hydroxyphenyl)-2,2-dimethyl-,(-)- (9C
• (-)-ErysenegalenseinG
• Erysenegalensein G
• CID 101663499

• Inchi： 1S/C25H24O6/c1-24(2)10-9-15-20(27)19-21(28)17(13-5-7-14(26)8-6-13)12-29-23(19)16(22(15)31-24)11-18-25(3,4)30-18/h5-10,12,18,26-27H,11H2,1-4H3
• InChI Key： OOBNHNJWONLAPI-UHFFFAOYSA-N
• SMILES： O1C(CC2=C3C(C(C(C4C=CC(=CC=4)O)=CO3)=O)=C(C3C=CC(C)(C)OC2=3)O)C1(C)C

Computed Properties

• Exact Mass: 420.157
• Monoisotopic Mass: 420.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones